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Compound of Interest

Compound Name: JNJ-40929837 succinate

Cat. No.: B15569306 Get Quote

Technical Support Center: JNJ-40929837
Succinate
Welcome to the technical support center for JNJ-40929837 succinate. This resource is

designed to assist researchers, scientists, and drug development professionals with best

practices for storing, handling, and utilizing this compound in experimental settings.

Understanding JNJ-40929837 Succinate
JNJ-40929837 is a potent and selective, orally active inhibitor of leukotriene A4 hydrolase

(LTA4H).[1][2] LTA4H is a bifunctional zinc metalloenzyme that plays a critical role in the

inflammatory process by catalyzing the conversion of leukotriene A4 (LTA4) to leukotriene B4

(LTB4), a powerful pro-inflammatory mediator.[3][4][5][6] By inhibiting LTA4H, JNJ-40929837

effectively blocks the production of LTB4, thereby reducing the inflammatory response.[3] This

mechanism makes it a valuable tool for research in areas such as asthma, chronic obstructive

pulmonary disease (COPD), and other inflammatory conditions.[1][3]

Signaling Pathway of LTA4H Inhibition
The diagram below illustrates the mechanism of action for JNJ-40929837 succinate within the

leukotriene biosynthetic pathway.
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Mechanism of Action of JNJ-40929837 Succinate
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General Workflow for In Vitro LTA4H Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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